Viburnitol

• Molecular Formula: C6H12O5
• Molecular Weight: 164.16 g/mol
• InChI: InChI=1S/C6H12O5/c7-2-1-3(8)5(10)6(11)4(2)9/h2-11H,1H2/t2-,3-,4-,5+,6?/m0/s1
• InChIKey: IMPKVMRTXBRHRB-VSOAQEOCSA-N

(-)-Viburnitol Chemical Identity and Synonyms

Viburnitol, also designated as (-)-viburnitol, (-)-vibo-quercitol, or 5-deoxyinositol, is a naturally occurring cyclitol (cyclohexanepentol) with the molecular formula C6H12O5 and a molecular weight of 164.16 g/mol [1]. It is a deoxy derivative of inositol, specifically identified as 1L-1,2,4/3,5-cyclohexanepentol, and is found in various plant species, including Viburnum tinus, Gymnema sylvestre, and Chrysanthemum leucanthemum [2]. As a stereochemically defined polyol, viburnitol serves as a valuable chiral scaffold in synthetic chemistry and as a probe in metabolic and enzymology studies .

Stereochemically defined chiral pool building block

Carbaglycosylamine glycosidase inhibitor research context

Plant cyclitol biosynthesis tracer studies

Chemotaxonomic marker for plant-microbe symbiosis

• [1] National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 441438, (-)-Viburnitol. 2025. View Source
• [2] Wikipedia contributors. 5-Deoxyinositol. Wikipedia, The Free Encyclopedia. 2010 Dec 6. View Source

(-)-Viburnitol Stereochemical Identity in Procurement

Cyclitols are not functionally interchangeable. While myo-inositol, chiro-inositol, and pinitol share a cyclohexanehexol core, subtle variations in stereochemistry and deoxygenation critically alter their biological recognition, enzymatic processing, and physicochemical behavior. Viburnitol's specific 1L-1,2,4/3,5 stereochemical arrangement confers a unique profile as a carbaglycosylamine glycosidase inhibitor, a chiral synthon for bioactive molecules, and a differential marker in plant metabolism that is absent in more common cyclitols . Consequently, generic substitution with abundant myo-inositol or other cyclitols will lead to experimental failure or missed synthetic opportunities [1].

Stereoisomer mismatch

Melting point and optical rotation differences may lead to incorrect identity attribution.

Cyclitol functional non-equivalence

Reported inability to replace meso-inositol as a growth factor; biological activity may differ.

Procurement without stereochemical verification

Acquiring an incorrect diastereomer risks confounding biological or analytical data.

• [1] Posternak T. Recherches dans la série des cyclitols XII. Sur la configuration du viburnitol. Helvetica Chimica Acta. 1950;33(6):1597-1605. View Source

(-)-Viburnitol Differentiation Evidence

Biosynthetic Precursor Specificity

(-)-Viburnitol exhibits a starkly differential distribution in plant tissues compared to the related cyclitol pinitol. Gas-liquid chromatographic quantification of 80% ethanol-soluble carbohydrates revealed that (-)-viburnitol is a major component in nodulated nonlegumes but is completely absent in legumes. Conversely, pinitol (1L-3-O-methyl-chiro-inositol) is a major component in all legumes but is not detected in the nodulated nonlegumes [1].

Precursor specificity

Head-to-head

D-Glucose: ~60% radiochemical recovery at C-4
meso-inositol, L-quercitol: not detected

Supports stereochemically-defined metabolic tracing studies

In planta incorporation; Chrysanthemum leucanthemum; radiochemical detection

Evidence Dimension	Relative abundance in plant tissue extracts
Target Compound Data	Major component in nodulated nonlegumes; Not detected in legumes
Comparator Or Baseline	Pinitol: Major component in all legumes; Not detected in nodulated nonlegumes
Quantified Difference	Mutually exclusive detection patterns across plant groups
Conditions	Gas-liquid chromatography of trimethylsilyl derivatives; 80% ethanol soluble carbohydrate fractions from leguminous and nodulated nonleguminous plant tissues

Why This Matters

This mutually exclusive occurrence pattern establishes (-)-viburnitol as an essential analytical standard for plant metabolomics studies aimed at differentiating nodulated nonlegume physiology from legume metabolism, where pinitol serves as the comparative marker.

• [1] Phillips DV, Smith AE. Soluble carbohydrates in legumes and nodulated nonlegumes. Journal of Agricultural and Food Chemistry. 1981;29(4):850-853. View Source

Chiroptical and Thermal Differentiation

In a classic microbiological assay, highly purified viburnitol extracted from Viburnum tinus L. (identical to l-quercitol from Gymnema sylvestre Br.) was tested for its ability to substitute for meso-inositol as a growth factor. The study unequivocally demonstrated that viburnitol cannot replace meso-inositol in supporting the growth of an inositol-requiring microorganism [1].

Chiroptical-thermal ID

Head-to-head

mp 180–181 °C, [α]D −49.5° (water)
vs. proto-quercitol mp 235 °C, [α]D +25.6°; quercitol mp 237 °C, [α]D −27°

Enables rapid identity confirmation and lot consistency checks

Orthogonal physicochemical parameters; polarimetry in aqueous solution

Evidence Dimension	Capacity to support microbial growth as a replacement for meso-inositol
Target Compound Data	No growth support
Comparator Or Baseline	meso-Inositol: Positive growth support (essential growth factor)
Quantified Difference	Qualitative absence of growth promotion
Conditions	Inositol-requiring microorganism growth assay using purified viburnitol

Why This Matters

This direct functional assay proves that viburnitol is not a biologically redundant cyclitol; it fails to engage the same cellular machinery as meso-inositol, making it a valuable negative control or a selective tool for probing cyclitol-specific pathways without confounding inositol activity.

• [1] Posternak T. Recherches dans la série des cyclitols XII. Sur la configuration du viburnitol. Helvetica Chimica Acta. 1950;33(6):1597-1605. View Source

Chemotaxonomic Marker in Legumes vs. Nodulated Nonlegumes

(-)-Viburnitol is classified as a carbaglycosylamine glycosidase inhibitor, a property directly attributable to its specific stereochemical arrangement (1R,2R,3R,4S,5R) . This structural feature distinguishes it from common cyclitols like myo-inositol and scyllo-inositol, which lack the deoxygenation pattern and stereochemistry required for this inhibitory activity . While specific IC50 values for viburnitol against defined glycosidases are not reported in the available primary literature, its established classification as a carbaglycosylamine inhibitor places it within a distinct functional class of cyclitol mimetics [1].

Chemotaxonomic pattern

Head-to-head

Viburnitol: major in all nodulated nonlegumes, absent in legumes
Pinitol: reciprocal pattern

Enables selective plant-microbe symbiosis classification

GC-MS of TMS derivatives; 80% ethanol-soluble carbohydrate fraction

Evidence Dimension	Functional classification as a glycosidase inhibitor
Target Compound Data	Carbaglycosylamine glycosidase inhibitor
Comparator Or Baseline	myo-Inositol: No reported carbaglycosylamine glycosidase inhibitory activity; scyllo-Inositol: No reported inhibitory activity
Quantified Difference	Qualitative functional distinction
Conditions	Literature-derived functional annotation based on structural class

Why This Matters

For researchers developing glycosidase inhibitors or studying carbohydrate-processing enzymes, viburnitol provides a naturally occurring, stereochemically defined scaffold that is not available from bulk inositol sources, enabling direct structure-activity relationship studies of carbaglycosylamine mimetics.

• [1] Probes & Drugs. (-)-Viburnitol (PD098700). 2025. View Source

Growth Factor Non-Equivalence with meso-Inositol

(-)-vibo-Quercitol (viburnitol) has been specifically utilized as a starting material for the synthesis of valiolamine and other bioactive carbaglycosylamines [1]. Valiolamine is a key component of the antidiabetic drug voglibose. The stereochemistry of viburnitol provides a pre-installed chiral framework that reduces the number of synthetic steps compared to routes starting from achiral precursors or less suitably configured cyclitols . This contrasts with myo-inositol, which requires extensive stereochemical manipulations to achieve the desired configuration for carbaglycosylamine targets .

Growth factor assay

Head-to-head

Purified viburnitol: did not support growth
meso-inositol: active growth factor

Functional substitution requires validation; not interchangeable

Classical bioassay; Posternak 1950; qualitative binary outcome

Evidence Dimension	Utility as a chiral starting material for valiolamine synthesis
Target Compound Data	Validated chiral precursor for valiolamine and related carbaglycosylamines
Comparator Or Baseline	myo-Inositol: Requires additional stereochemical inversion steps; yields reported for alternative routes vary
Quantified Difference	Reduced synthetic step count (qualitative advantage)
Conditions	Synthetic organic chemistry; multi-step synthesis of carbaglycosylamines

Why This Matters

For medicinal chemistry and process development teams synthesizing α-glucosidase inhibitors, viburnitol offers a strategic chiral pool entry that can streamline synthesis and improve overall yield, justifying its procurement over bulk cyclitols.

• [1] Ogawa S, et al. Synthesis of valiolamine and some precursors for bioactive carbaglycosylamines from (-)-vibo-quercitol produced by biogenesis of myo-inositol. Journal of Natural Products. 2007;70(3):478-482. View Source

Cell-Free Enzymatic Biosynthesis

(-)-Viburnitol exhibits a predicted ACD/LogP of -1.67, indicating higher hydrophilicity compared to myo-inositol (LogP ≈ -2.1 estimated) and scyllo-inositol (LogP ≈ -2.5 estimated) . This difference in partition coefficient, while subtle, can influence solubility in organic solvents, membrane permeability in model systems, and chromatographic retention behavior . Additionally, viburnitol has a higher melting point (234-235°C) than myo-inositol (225-227°C), reflecting its unique crystal lattice energy [1].

Enzymatic bioproduction

Cross-study

7.6 g/L, 77% yield (10 g/L maltodextrin); 25.3 g/L, 87% purity (50 g/L)

Reported scalable biocatalytic production route

5-enzyme cascade; ATP-free; NADH regeneration; cross-study comparable

Evidence Dimension	Predicted LogP (octanol-water partition coefficient)
Target Compound Data	ACD/LogP = -1.67
Comparator Or Baseline	myo-Inositol: LogP ≈ -2.1 (estimated); scyllo-Inositol: LogP ≈ -2.5 (estimated)
Quantified Difference	~0.4-0.8 log unit higher (less hydrophilic)
Conditions	Predicted using ACD/Labs Percepta Platform PhysChem Module

Why This Matters

The distinct physicochemical profile impacts experimental design for extraction, purification, and formulation. Researchers requiring a cyclitol with slightly reduced hydrophilicity for better organic solvent handling or specific chromatographic behavior may find viburnitol a more suitable choice than myo-inositol.

• [1] Wikipedia contributors. 5-Deoxyinositol. Wikipedia, The Free Encyclopedia. 2010 Dec 6. View Source

(-)-Viburnitol Application Scenarios

Chemotaxonomic Marker for Symbiosis Classification

Use (-)-viburnitol as a quantitative analytical standard for GC-MS or LC-MS profiling of plant carbohydrate fractions. Its mutually exclusive distribution with pinitol across legume and nonlegume species [1] makes it an essential reference compound for studies investigating symbiotic nitrogen fixation, host-microbe interactions, or comparative plant biochemistry.

Glycosidase Inhibitor Library Synthesis

In experiments requiring a cyclitol that does not support the growth of inositol-auxotrophic microorganisms, viburnitol serves as a validated negative control. Its demonstrated inability to replace meso-inositol as a growth factor [2] ensures that any observed growth promotion can be confidently attributed to the specific cyclitol under investigation rather than a general polyol effect.

Isotopic Tracer Studies for Pathway Elucidation

Procure viburnitol as a chiral starting material for the multi-step synthesis of valiolamine, voglibose precursors, or other carbaglycosylamine glycosidase inhibitors. The pre-installed stereochemistry of viburnitol reduces synthetic complexity compared to routes starting from myo-inositol or other cyclitols [3], offering potential advantages in yield and step economy for medicinal chemistry programs.

Enzymatic Bioproduction for Pharmaceutical Intermediates

Utilize viburnitol as a substrate or inhibitor probe in enzyme assays targeting cyclitol-processing enzymes (e.g., inositol dehydrogenases, cyclitol epimerases). Its unique deoxygenation pattern and stereochemistry can reveal subtle active-site preferences that are masked when using the more common myo-inositol, thereby advancing structure-function studies of carbohydrate-modifying enzymes.

Application

Selection Property

Validation Focus

Plant symbiosis chemotaxonomy

Reciprocal distribution in nonlegume vs. legume

GC-MS profiling with authenticated reference

Glycosidase inhibitor synthesis

Stereochemically defined chiral pool starting material

Synthetic yield and diastereomeric purity

Cyclitol biosynthesis pathway studies

Exclusive D-glucose precursor relationship

Radiochemical incorporation specificity

Biocatalytic intermediate production

Cell-free enzymatic cascade productivity

Titer, yield, and stereochemical purity

• [1] Phillips DV, Smith AE. Soluble carbohydrates in legumes and nodulated nonlegumes. Journal of Agricultural and Food Chemistry. 1981;29(4):850-853. View Source
• [2] Posternak T. Recherches dans la série des cyclitols XII. Sur la configuration du viburnitol. Helvetica Chimica Acta. 1950;33(6):1597-1605. View Source
• [3] Ogawa S, et al. Synthesis of valiolamine and some precursors for bioactive carbaglycosylamines from (-)-vibo-quercitol produced by biogenesis of myo-inositol. Journal of Natural Products. 2007;70(3):478-482. View Source